Cas no 1515-87-3 (M779628)

M779628 structure

M779628 structure

Product Name:M779628

CAS No:1515-87-3

MF:C₁₀H₁₂O₃

MW:180.200483322144

MDL:MFCD23714097

CID:1324703

PubChem ID:23080888

Update Time:2025-04-20

M779628 Chemical and Physical Properties

Names and Identifiers

- Benzoic acid, 3-(methoxymethyl)-, methyl ester
- methyl 3-(methoxymethyl)benzoate
- M779628
- AKOS000349010
- methyl3-(methoxymethyl)benzoate
- A1-37469
- BAA51587
- SY126540
- DB-334516
- AM806181
- 1515-87-3
- W10284
- SCHEMBL1544193
- QKBHEZBYHDVOTM-UHFFFAOYSA-N
- CS-0318498
- MFCD23714097
- AS-67071
- 3-Methoxymethyl-benzoic acid methyl ester
- MDL： MFCD23714097
- Inchi： 1S/C10H12O3/c1-12-7-8-4-3-5-9(6-8)10(11)13-2/h3-6H,7H2,1-2H3
- InChI Key： QKBHEZBYHDVOTM-UHFFFAOYSA-N
- SMILES： O(C)CC1C=CC=C(C(=O)OC)C=1

Computed Properties

Exact Mass: 180.078644241g/mol
Monoisotopic Mass: 180.078644241g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 4
Complexity: 168
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 35.5Å²

M779628 Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	M779628-10mg	M779628	1515-87-3		10mg	$64.00	2023-05-17
TRC	M779628-50mg	M779628	1515-87-3		50mg	$167.00	2023-05-17
TRC	M779628-100mg	M779628	1515-87-3		100mg	$282.00	2023-05-17
eNovation Chemicals LLC	D762964-100mg	Benzoic acid, 3-(methoxymethyl)-, methyl ester	1515-87-3	95%	100mg	$185	2024-06-06
eNovation Chemicals LLC	D762964-250mg	Benzoic acid, 3-(methoxymethyl)-, methyl ester	1515-87-3	95%	250mg	$285	2024-06-06
eNovation Chemicals LLC	D762964-1g	Benzoic acid, 3-(methoxymethyl)-, methyl ester	1515-87-3	95%	1g	$540	2024-06-06
eNovation Chemicals LLC	D762964-5g	Benzoic acid, 3-(methoxymethyl)-, methyl ester	1515-87-3	95%	5g	$1630	2024-06-06
TRC	M779628-500mg	M779628	1515-87-3		500mg	$632.00	2023-05-17
TRC	M779628-1g	M779628	1515-87-3		1g	$ 800.00	2023-09-06
Aaron	AR00HYKS-100mg	Benzoic acid, 3-(methoxymethyl)-, methyl ester	1515-87-3	95%	100mg	$154.00	2023-12-15

M779628 Related Literature

1. Excitation dependent recombination studies on SnO2/TiO2 electrospun nanofibers†

Veluru Jagadeesh babu,Sesha Vempati RSC Adv., 2015,5, 66367-66375
2. Fe(ii)-Assisted one-pot synthesis of ultra-small core–shell Au–Pt nanoparticles as superior catalysts towards the HER and ORR†

Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
3. Excitation energies from ground-state density-functionals by means of generator coordinates

A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
4. Excitonic channels from bio-inspired templated supramolecular assembly of J-aggregate nanowires†

Daniel Messmer,Stefan Salentinig,Jakob Heier Nanoscale, 2019,11, 6929-6938
5. Evolution in surface coverage of CH3NH3PbI3−XClXvia heat assisted solvent vapour treatment and their effects on photovoltaic performance of devices

Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738

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